2-Hydroxy-3-methoxybutanenitrile
Description
2-Hydroxy-3-methoxybutanenitrile is a chemical compound with the molecular formula C5H9NO2 . It has an average mass of 115.131 Da and a monoisotopic mass of 115.063332 Da .
Molecular Structure Analysis
The molecular structure of 2-Hydroxy-3-methoxybutanenitrile consists of 5 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . Further structural details, such as bond lengths and angles, would require more specific experimental data or computational modeling.Scientific Research Applications
Nonlinear Optical Materials
2-Hydroxy-3-methoxybutanenitrile: has been studied for its potential use in nonlinear optical (NLO) materials . These materials are crucial for various applications such as laser technology, optical communication, and data storage. The compound’s ability to form good quality single crystals and its transparency in a specific wavelength range make it a candidate for NLO material research .
Drug Delivery Systems
In the biomedical field, hydrogels incorporating 2-Hydroxy-3-methoxybutanenitrile could be explored for drug delivery systems . Hydrogels are known for their biocompatibility and ability to hold large amounts of water, making them suitable for controlled drug release applications .
Agriculture
The compound’s potential role in agriculture could be linked to its chemical structure, which may influence the development of new agrochemicals. While specific applications in agriculture for this compound are not directly cited, the research into similar compounds suggests a possibility for its use in enhancing crop yields or as a component in fertilizers .
Material Science
In material science, 2-Hydroxy-3-methoxybutanenitrile could be utilized in the synthesis of new materials with unique properties. Its molecular structure and characteristics, such as boiling point and solubility, could be pivotal in designing materials with specific desired features .
Industrial Applications
Industrially, this compound might be used as an intermediate in the synthesis of more complex molecules. Its availability and documented properties like NMR, HPLC, and LC-MS data support its use in various industrial chemical processes .
Environmental Applications
The environmental applications of 2-Hydroxy-3-methoxybutanenitrile could involve its use in the removal of pollutants or in water treatment processes. The research on similar compounds indicates potential for environmental remediation .
Biochemistry Research
In biochemistry, 2-Hydroxy-3-methoxybutanenitrile could be important for enzyme studies, such as those involving nitrilase. Enzymes that interact with this compound could be significant in metabolic pathways or in the synthesis of biologically active molecules .
Pharmacology
Finally, in pharmacology, while there is no direct reference to 2-Hydroxy-3-methoxybutanenitrile , the study of structurally related compounds suggests potential therapeutic applications. It could be part of a larger group of compounds being evaluated for their efficacy in treating various diseases .
properties
IUPAC Name |
2-hydroxy-3-methoxybutanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c1-4(8-2)5(7)3-6/h4-5,7H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRMABMQWRNWJQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C#N)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-3-methoxybutanenitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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